Cas no 4095-85-6 (2-Anthracenesulfonicacid, 1,4-diamino-9,10-dihydro-9,10-dioxo-)

2-Anthracenesulfonicacid, 1,4-diamino-9,10-dihydro-9,10-dioxo- structure
4095-85-6 structure
Product Name:2-Anthracenesulfonicacid, 1,4-diamino-9,10-dihydro-9,10-dioxo-
CAS No:4095-85-6
MF:C14H10N2O5S
MW:318.304602146149
CID:329088
PubChem ID:77725
Update Time:2025-04-19

2-Anthracenesulfonicacid, 1,4-diamino-9,10-dihydro-9,10-dioxo- Chemical and Physical Properties

Names and Identifiers

    • 2-Anthracenesulfonicacid, 1,4-diamino-9,10-dihydro-9,10-dioxo-
    • 1,4-diamino-9,10-dihydro-9,10-dioxoanthracene-2-sulphonic acid
    • 1,4-diamino-9,10-dioxoanthracene-2-sulfonic acid
    • 1,4-diamino-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid
    • EINECS 223-846-4
    • HMS548M02
    • 1,4-diamino-9,10-dioxo-9,10-dihydro-2-anthracenesulfonic acid
    • W-109948
    • 1,4-Diamino-9,10-2H-9,10-dioxoanthracene-2-sulphonic acid
    • 1,4-Diamino-9,10-dihydro-9,10-dioxoanthracene-2-sulfonic acid
    • DivK1c_001306
    • CCG-44945
    • 1,4-diamino-anthraquinone-2-sulphonic acid
    • Maybridge1_002554
    • CDS1_000266
    • 1,4-Diamino-9,10-dioxo-9,10-dihydro-anthracene-2-sulfonic acid
    • AKOS000592898
    • NS00030886
    • SCHEMBL3363864
    • 2-Anthracenesulfonic acid, 1,4-diamino-9,10-dihydro-9,10-dioxo-
    • SR-01000634744-1
    • 4095-85-6
    • 32GAA24YNW
    • 1,4-Diamino-9,10-dihydro-9,10-dioxo-2-anthracenesulfonic acid
    • 1,4-diaminoanthraquinone-2-sulfonic acid
    • DTXSID20193948
    • DZXNARMBWJFBGD-UHFFFAOYSA-N
    • Inchi: 1S/C14H10N2O5S/c15-8-5-9(22(19,20)21)12(16)11-10(8)13(17)6-3-1-2-4-7(6)14(11)18/h1-5H,15-16H2,(H,19,20,21)
    • InChI Key: DZXNARMBWJFBGD-UHFFFAOYSA-N
    • SMILES: S(C1=CC(=C2C(C3C=CC=CC=3C(C2=C1N)=O)=O)N)(=O)(=O)O

Computed Properties

  • Exact Mass: 318.0311
  • Monoisotopic Mass: 318.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 599
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 149A^2
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.707
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.757
  • PSA: 140.55
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